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Cat. No.: B1582999 Get Quote

In the landscape of pharmaceutical development and organic synthesis, the precise

characterization of molecular structures is paramount. Halogenated aldehydes, such as 6-
chlorohexanal, serve as versatile intermediates in the synthesis of a variety of more complex

molecules, including active pharmaceutical ingredients.[1] This guide provides an in-depth

spectroscopic comparison of 6-chlorohexanal and its illustrative derivatives, offering

researchers and drug development professionals a foundational understanding of their

structural nuances through the lenses of Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS).

Introduction to 6-Chlorohexanal: A Bifunctional
Building Block
6-Chlorohexanal (C₆H₁₁ClO) is a bifunctional organic molecule containing both an aldehyde

and a chloroalkane functional group.[2][3] This duality makes it a valuable precursor in various

synthetic pathways. Understanding its spectroscopic signature is the first step in tracking its

conversion to more complex derivatives.

Molecular Structure of 6-Chlorohexanal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582999?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

